Cas no 2171718-38-8 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pent-4-ynoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pent-4-ynoic acid
• CAS No: 2171718-38-8
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6097538
• PubChem ID: 165747839
• Update Time: 2025-06-14

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pent-4-ynoic acid
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}pent-4-ynoic acid
• EN300-1504811
• 2171718-38-8

• Inchi： 1S/C26H28N2O5/c1-4-10-22(23(29)30)28-24(31)26(3,5-2)16-27-25(32)33-15-21-19-13-8-6-11-17(19)18-12-7-9-14-20(18)21/h1,6-9,11-14,21-22H,5,10,15-16H2,2-3H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： LDNKKTSKUFYRGD-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C(=O)O)CC#C)=O)(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pent-4-ynoic acid

Research Briefing on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pent-4-ynoic acid (CAS: 2171718-38-8)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pent-4-ynoic acid (CAS: 2171718-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pent-4-ynoic acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The following briefing provides an overview of the latest research developments related to this compound, highlighting its synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the synthesis and optimization of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pent-4-ynoic acid, with particular emphasis on its role as a building block in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used in SPPS due to its stability under basic conditions and ease of removal under mild conditions. Researchers have reported improved yields and purity of the compound through optimized reaction conditions, including the use of novel catalysts and solvent systems. These advancements are critical for scaling up production and ensuring reproducibility in pharmaceutical applications.

In addition to its synthetic utility, the compound has been investigated for its biological activity. Preliminary in vitro studies suggest that derivatives of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pent-4-ynoic acid exhibit promising interactions with specific protein targets, including enzymes involved in inflammatory pathways. These findings open new avenues for the development of anti-inflammatory agents and other therapeutic modalities. Further mechanistic studies are underway to elucidate the compound's mode of action and optimize its pharmacological properties.

Another area of interest is the potential use of this compound in drug delivery systems. The alkyne functional group in the pent-4-ynoic acid moiety allows for click chemistry-based conjugation with various biomolecules, enabling the development of targeted drug delivery platforms. Recent research has demonstrated the successful coupling of this compound with nanoparticles and antibodies, enhancing their specificity and efficacy in preclinical models. These innovations hold promise for improving the precision and reducing the side effects of therapeutic agents.

Despite these advancements, challenges remain in the clinical translation of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pent-4-ynoic acid-based therapies. Issues such as stability in biological fluids, bioavailability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into viable therapeutic options.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pent-4-ynoic acid (CAS: 2171718-38-8) represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and targeted therapeutics underscore its potential to address unmet medical needs. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and bringing innovative treatments to patients.